1-Bromo-2-(dimethoxymethyl)-4,5-dimethoxybenzene
Cat. No. B1337535
M. Wt: 291.14 g/mol
InChI Key: QVUVEEKONLXEOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05342941
Procedure details
6-Bromo-3,4-dimethoxybenzaldehyde (470 g) is suspended in methanol (600 ml), and thereto are added methyl ortho-formate (1025 ml) and IRA-120 (H+-type) (10 g), and the mixture is refluxed for one hour. The mixture is cooled to room temperature, and the insoluble materials are removed by filtration. The filtrate is concentrated under reduced pressure, and the resulting residue is dissolved in diethyl ether. The mixture is washed, dried, and evaporated to remove the diethyl ether. The resulting residue is distilled under reduced pressure to give 6-bromo-3,4-dimethoxybenzaldehyde dimethylacetal (522 g) as main distillate (133°-138° C./1Torr).
Name
methyl ortho-formate
Quantity
1025 mL
Type
reactant
Reaction Step Two
Yield
93.9%
Identifiers
|
REACTION_CXSMILES
|
[Br:1][C:2]1[C:7]([CH:8]=[O:9])=[CH:6][C:5]([O:10][CH3:11])=[C:4]([O:12][CH3:13])[CH:3]=1.[CH:14]([O-])([O-])[O:15]C.[CH3:19]O>>[CH3:19][O:9][CH:8]([O:15][CH3:14])[C:7]1[C:2]([Br:1])=[CH:3][C:4]([O:12][CH3:13])=[C:5]([O:10][CH3:11])[CH:6]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
470 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC(=C(C=C1C=O)OC)OC
|
Step Two
|
Name
|
methyl ortho-formate
|
|
Quantity
|
1025 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(OC)([O-])[O-]
|
Step Three
|
Name
|
|
|
Quantity
|
600 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the mixture is refluxed for one hour
|
|
Duration
|
1 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the insoluble materials are removed by filtration
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate is concentrated under reduced pressure
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
the resulting residue is dissolved in diethyl ether
|
WASH
|
Type
|
WASH
|
|
Details
|
The mixture is washed
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the diethyl ether
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The resulting residue is distilled under reduced pressure
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(C1=CC(=C(C=C1Br)OC)OC)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 522 g | |
| YIELD: PERCENTYIELD | 93.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
